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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the history and evolution of
superphosphate production. It details the core chemical principles, manufacturing processes,
technological advancements, and analytical methodologies that have shaped this cornerstone
of the fertilizer industry. The content is structured to provide researchers, scientists, and
professionals in related fields with an in-depth understanding of the subject, from its historical
origins to modern production techniques.

A Historical Perspective on Superphosphate

The journey of superphosphate began in the mid-19th century, driven by a growing
understanding of plant nutrition and the need to enhance agricultural productivity. Prior to its
invention, farmers relied on natural fertilizers like manure and guano.

The breakthrough came in 1842 when John Bennet Lawes patented a process for treating
phosphate rock with sulfuric acid, rendering the phosphorus water-soluble and readily available
to plants.[1] This innovation marked the birth of the chemical fertilizer industry. The initial raw
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materials included bones and coprolites (fossilized dung), which were later replaced by mined
phosphate rock.[1]

The late 19th and early 20th centuries saw a significant expansion of the superphosphate
industry, with numerous manufacturing plants established in Europe and North America. This
growth was fueled by the discovery of large phosphate rock deposits and advancements in
chemical engineering.

The Chemical Core: From Insoluble Rock to Plant-
Available Phosphate

The fundamental principle of superphosphate production is the acidulation of phosphate rock,
primarily composed of fluorapatite (Cas(POa4)sF), to convert the insoluble tricalcium phosphate
into soluble monocalcium phosphate. The evolution of superphosphate has led to three main
types, distinguished by their phosphorus content and the acid used in their production.

Single Superphosphate (SSP)

SSP was the first commercially produced phosphate fertilizer and is manufactured by reacting
phosphate rock with sulfuric acid.[2][3]

Primary Reaction: 2 Cas(POa)sF + 7 H2SO4 — 3 Ca(H2P04)2-H20 + 7 CaSO0a4 + 2 HF[3]

The resulting product is a mixture of monocalcium phosphate and calcium sulfate (gypsum),
with a typical Phosphorus Pentoxide (P20s) content ranging from 16% to 22%.[4]

Double Superphosphate (DSP)

DSP is produced by using a mixture of sulfuric and phosphoric acids to treat phosphate rock.[5]
This process increases the P20s concentration compared to SSP.

Triple Superphosphate (TSP)

To achieve a higher phosphorus concentration and reduce transportation costs, triple
superphosphate was developed. TSP is produced by reacting phosphate rock with phosphoric
acid instead of sulfuric acid.[3]

Primary Reaction: Cas(POa)sF + 7 HsPO4 — 5 Ca(H2POa4)2-H20 + HF
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This process eliminates the formation of gypsum, resulting in a product with a much higher

P20s content, typically ranging from 44% to 48%.[6]

Quantitative Overview of Superphosphate Evolution

The following tables summarize the key quantitative parameters associated with the different

types of superphosphate and the typical composition of phosphate rock.

Table 1. Comparison of Superphosphate Types

Single Double Triple
Parameter Superphosphate Superphosphate Superphosphate
(SSP) (DSP) (TSP)
Sulfuric Acid (H2S0a4) _ _
. . . ) ) Phosphoric Acid
Acid Used Sulfuric Acid (H2S04) & Phosphoric Acid
(H3POa4)
(H3POa)
Typical P20s Content 16% - 22% 30% - 35% 44% - 48%
Calcium Sulfate ]
High Moderate Low / None
(Gypsum) Content
Sulfur Content Present (from H2S0a4) Present (from H2S0a4) None

Table 2: Typical Composition of Phosphate Rock from Various Sources
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Component Sedimentary (e.g., Igne-ous (e.g., Kola
Morocco) Peninsula)

P20s 28% - 35% 38% - 40%

CaO 45% - 52% 48% - 53%

SiO2 2% - 10% 1% - 5%

Fe20s3 0.1% - 0.5% 0.5% - 1.5%

Al203 0.2% - 1.0% 0.5% - 2.0%

MgO 0.2% - 0.5% 0.1% - 0.3%

F 3% - 4% 2% - 3.5%

CO:2 3% - 6% 0.5% - 2%

Note: The exact composition can vary significantly between different deposits.

The Manufacturing Process: From Rock to Granule

The production of superphosphate involves a series of well-defined steps, from the preparation
of raw materials to the formation of the final granulated product.

Raw Material Preparation

e Phosphate Rock: The rock is first crushed and then finely ground in a ball mill or roller mill to
increase its surface area and reactivity. A typical specification is for 90% of the particles to be
smaller than 100-mesh.[4]

e Acid: Sulfuric acid is typically diluted to a concentration of 68-75% before being mixed with
the phosphate rock.[4] For TSP production, phosphoric acid with a P2Os concentration of 38-
40% is used.[6]

Acidulation and Curing

The ground phosphate rock and acid are mixed in a reactor, often a specialized "den," where
the initial exothermic reaction takes place. The resulting slurry solidifies into a porous cake.
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Several types of dens have been developed to optimize this process:

Broadfield Den: A widely used design that features a continuous slat conveyor moving
through an enclosed chamber. The retention time in a Broadfield den typically ranges from
20 to 40 minutes.[4]

Maxwell Den: Another common design for SSP production.

Kuhlmann Den: This design utilizes a belt conveyor within a hooded enclosure to contain
reaction gases.

After exiting the den, the superphosphate is transferred to a storage pile for a curing period of 2
to 6 weeks.[4] During this time, the chemical reactions continue, leading to an increase in the
available P20s content and a decrease in free acid.[4]

Granulation and Drying

To improve its handling and application properties, the cured superphosphate is granulated.

Granulation: Rotary drum granulators are commonly used. The powdered or run-of-pile
superphosphate is fed into a rotating drum, where it is moistened with water or a binder
solution to form granules.

Drying: The moist granules are then dried in a rotary or fluid bed dryer to reduce the moisture
content to the desired level.

Screening: The dried granules are screened to obtain a uniform particle size. Oversized
particles are crushed and recycled, while undersized particles are returned to the granulator.

Experimental Protocols
Production of Single Superphosphate (Laboratory
Scale)

e Raw Materials: Finely ground phosphate rock (e.g., 90% passing 100-mesh) and 70%
sulfuric acid.
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e Procedure: a. Weigh 100g of ground phosphate rock into a reaction vessel. b. Slowly add a
stoichiometric amount of 70% sulfuric acid while stirring continuously. The reaction is
exothermic, and the temperature will rise. c. Continue mixing for 5-10 minutes until a thick
slurry is formed. d. Transfer the slurry to a shallow dish and allow it to solidify. e. Place the
solidified cake in a controlled environment (e.g., 50°C) for a curing period of 2-4 weeks. f.
After curing, crush and grind the product to a fine powder.

e Analysis: Determine the water-soluble and citrate-soluble P-Os content using standard
analytical methods.

Determination of Available P20s Content

The available P20s content is a crucial quality parameter for superphosphate and is typically
determined as the sum of water-soluble and citrate-soluble P20s.

o Water-Soluble P20s: a. A known weight of the fertilizer sample is dissolved in water. b. The
solution is filtered, and the phosphorus content in the filtrate is determined, often by a
colorimetric method involving the formation of a phosphomolybdate complex.

o Citrate-Soluble P20s: a. The residue from the water-soluble extraction is treated with a
neutral ammonium citrate solution. b. The phosphorus content in the resulting filtrate is
determined.

o Total P20s: a. The sample is digested with a strong acid mixture (e.g., nitric and hydrochloric
acid) to bring all phosphorus into solution. b. The total phosphorus content is then
determined.

Visualizing the Process and Chemical Pathways

The following diagrams, generated using the DOT language, illustrate the key workflows and
chemical transformations in superphosphate production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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